Cas no 27356-30-5 (Benzeneacetonitrile, 2-(methylthio)-)

Benzeneacetonitrile, 2-(methylthio)-, is a specialized organic compound featuring a benzene ring substituted with a methylthio group (–SCH₃) and an acetonitrile moiety (–CH₂CN). This structure imparts reactivity useful in synthetic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The methylthio group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the nitrile functionality offers versatility for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it a practical intermediate. Applications include use in heterocyclic synthesis and as a precursor for sulfur-containing compounds. Proper handling is advised due to potential toxicity and irritant properties.
Benzeneacetonitrile, 2-(methylthio)- structure
27356-30-5 structure
Product Name:Benzeneacetonitrile, 2-(methylthio)-
CAS No:27356-30-5
MF:C9H9NS
MW:163.239460706711
MDL:MFCD11898920
CID:1431821
PubChem ID:13020063
Update Time:2025-10-22

Benzeneacetonitrile, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 2-(methylthio)-
    • 2-(2-(methylthio)phenyl)acetonitrile
    • Benzeneacetonitrile,2-(methylthio)-
    • CJJOYLKIRJBKNO-UHFFFAOYSA-N
    • 27356-30-5
    • [2-(methylsulfanyl)phenyl]acetonitrile
    • 2-methylthiophenylacetonitrile
    • (2-methylsulfanylphenyl)acetonitrile
    • AKOS005216378
    • SCHEMBL1146206
    • 2-(2-methylsulfanylphenyl)acetonitrile
    • MDL: MFCD11898920
    • Inchi: 1S/C9H9NS/c1-11-9-5-3-2-4-8(9)6-7-10/h2-5H,6H2,1H3
    • InChI Key: CJJOYLKIRJBKNO-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1CC#N

Computed Properties

  • Exact Mass: 163.04567
  • Monoisotopic Mass: 163.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 23.79

Benzeneacetonitrile, 2-(methylthio)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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